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Compound of Interest

Compound Name: cavex

Cat. No.: B1169322 Get Quote

This guide provides a detailed overview of the material safety data for a range of Cavex
impression materials, designed for researchers, scientists, and drug development

professionals. The information is compiled from publicly available Material Safety Data Sheets

(MSDS) and Safety Data Sheets (SDS).

Hazard Identification and Composition
Cavex impression materials are broadly classified into alginate-based and silicone-based

products, each with distinct compositions and associated safety profiles. Additionally, this guide

covers the safety data for Cavex's tooth whitening products.

Alginate Impression Materials
Cavex alginate impression materials, such as Cavex CA37, Cavex Cream Alginate, and

Cavex ColorChange, are primarily composed of naturally derived alginate, diatomaceous

earth, and other inorganic compounds. While generally considered safe for their intended

dental application, some components may present hazards, particularly in their raw, powdered

form.

Table 1: Hazardous Components in Cavex Alginate Impression Materials
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Component CAS Number
EINECS
Number

Concentration
Range (%)

Hazard
Classification

Kieselguhr, soda

ash flux-calcined
68855-54-9 272-489-0 40 - 60%

Substance with a

Community

workplace

exposure limit[1]

Talc

(Mg3H2(SiO3)4)
14807-96-6 238-877-9 2.5 - 7.5%

Substance with a

Community

workplace

exposure limit[1]

[2]

Calcium

Sulphate, natural
7778-18-9 231-900-3 2.5 - 7.5%

Substance with a

Community

workplace

exposure limit[1]

Dipotassium

hexafluorotitanat

e

16919-27-0 240-969-9 ≥1 - ≤2.5%

Acute Tox. 4

(H302), Eye

Dam. 1 (H318),

STOT SE 3

(H335)[2][3]

Magnesium

Oxide
1309-48-4 215-171-9 0.1 - ≤2.5%

Substance with a

Community

workplace

exposure limit[3]

Cristobalite 14464-46-1 238-455-4 Not Specified
STOT RE 1

(H372)[4]

Note: The presence and concentration of these components may vary between specific Cavex
alginate products.

The primary hazard associated with alginate impression materials is the potential for dust

inhalation during mixing, which may cause respiratory irritation.[2] Some formulations contain
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crystalline silica (cristobalite), which is classified as causing damage to organs through

prolonged or repeated exposure.[4]

Silicone Impression Materials
Cavex silicone impression materials, such as Cavex SiliconA Bite Catalyst, are based on vinyl

polysiloxane chemistry. These materials are generally considered to be biocompatible and

present a low risk in their cured form.

Table 2: Hazardous Components in Cavex Silicone Impression Materials

Component CAS Number
EINECS
Number

Concentration
Range (%)

Hazard
Classification

Cristobalite 14464-46-1 238-455-4 Not Specified
STOT RE 1

(H372)[4]

The uncured catalyst component may contain substances that can cause skin and eye

irritation. Prolonged or repeated exposure to the filler material, cristobalite, may cause damage

to organs.[4]

Tooth Whitening Materials
Cavex Bite&White products are carbamide peroxide-based tooth whitening agents. The

primary hazardous component is urea peroxide, which can cause skin and eye irritation.[5]

Table 3: Hazardous Components in Cavex Tooth Whitening Materials
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Component CAS Number
EINECS
Number

Concentration
Range (%)

Hazard
Classification

Urea Peroxide 124-43-6 204-701-4 Not Specified

Skin Irrit. 2

(H315), Eye Irrit.

2 (H319)[5]

Glycerol 56-81-5 200-289-5 7 - 15%

Substance with a

Community

workplace

exposure limit[6]

(R)-p-mentha-

1,8-diene
5989-27-5 227-813-5 ≥0.25 - <1%

Flam. Liq. 3

(H226), Skin Irrit.

2 (H315), Skin

Sens. 1B (H317),

Asp. Tox. 1

(H304), Aquatic

Acute 1 (H400),

Aquatic Chronic

3 (H412)[6]

Some formulations may also contain flavorings, such as (R)-p-mentha-1,8-diene, which can

cause skin sensitization and may be harmful to aquatic life.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological assessments are not

provided in the standard Safety Data Sheets. The hazard classifications are based on data

from suppliers of the raw materials and from established toxicological databases. The primary

irritant effect, skin corrosion/irritation, serious eye damage/irritation, and respiratory or skin

sensitization are generally determined based on available data, and the classification criteria

are often not met for the final mixed product.[1]

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of hazard identification and response as

outlined in the material safety data sheets.
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Hazard Identification

Exposure Event First-Aid Measures

Cavex Impression Material Review Safety Data Sheet
1. Identify Potential Hazards

(e.g., Dust Inhalation, Skin Contact)
2.

Inhalation of Powder

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Wash with Soap and Water

Rinse Eyes with Water

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: Hazard Identification and First-Aid Workflow for Cavex Impression Materials.

This diagram outlines the process from identifying potential hazards by reviewing the Safety

Data Sheet to the appropriate first-aid response for different exposure routes.

Task: Handling Cavex Impression Material Powder

Recommended Personal Protective Equipment (PPE)

Mixing and Handling of Powdered Material

Protective Gloves Eye/Face Protection Respiratory Protection (if dust is generated) Lab Coat
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Caption: Recommended Personal Protective Equipment for Handling Powdered Materials.

This diagram illustrates the recommended personal protective equipment to be used when

handling the powdered components of Cavex impression materials to minimize exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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